Cas no 133617-68-2 (3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-
• CAS No: 133617-68-2
• MF: C₁₇H₁₂N₂S
• MW: 276.355582237244
• CID: 1238685
• Update Time: 2024-08-04

3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-

• Inchi： 1S/C17H12N2S/c1-12-15(11-18)14(13-6-3-2-4-7-13)10-16(19-12)17-8-5-9-20-17/h2-10H,1H3
• InChI Key： ICMZRXFGRAOCFW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2SC=CC=2)=CC(C2=CC=CC=C2)=C1C#N

Computed Properties

• Exact Mass: 276.07226

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 137-138 °C
• Boiling Point: 423.0±45.0 °C(Predicted)
• PSA: 36.68
• pka: 1.93±0.18(Predicted)